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Compound of Interest

Compound Name:
1-amino-N-

methylcyclohexanecarboxamide

CAS No.: 90152-17-3

Cat. No.: B1292124

Get Quote

For researchers and professionals in drug development, the synthesis and handling of novel

chemical entities are routine. However, the lifecycle of these compounds extends beyond their

use in experiments; it encompasses their safe and compliant disposal. This guide provides a

detailed protocol for the proper disposal of 1-amino-N-methylcyclohexanecarboxamide,

ensuring the safety of laboratory personnel and the protection of our environment. The

procedures outlined are grounded in established safety protocols and regulatory frameworks,

emphasizing a cautious approach due to the limited specific data on this compound.

Understanding the Compound: Hazard Profile and
Considerations
1-amino-N-methylcyclohexanecarboxamide is a substituted cyclohexane derivative

containing both an amino and a carboxamide functional group.[1] While specific toxicological

data for this compound is not extensively available, its structural similarity to other cyclic

amines and amides necessitates that it be handled as a potentially hazardous substance.[2]

Compounds with similar functional groups can exhibit properties such as corrosivity, toxicity,
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and skin/eye irritation.[2][3][4][5][6] Therefore, in the absence of comprehensive data, a

conservative approach to its disposal is mandatory.

Key Principles for Disposal:

Treat as Hazardous Waste: All waste containing 1-amino-N-
methylcyclohexanecarboxamide, including neat compound, solutions, and contaminated

materials, should be managed as hazardous chemical waste.[7][8]

Do Not Dispose Down the Drain: This compound should never be disposed of via the

sanitary sewer system.[7][9]

Avoid Trash Disposal: Solid forms of this chemical or contaminated labware should not be

placed in regular trash.[9]

Consult Institutional Guidelines: Always adhere to your institution's specific chemical waste

management procedures and contact your Environmental Health and Safety (EHS)

department for guidance.[7][8]

Disposal Workflow: A Step-by-Step Protocol
The following protocol outlines the necessary steps for the safe segregation, containment, and

disposal of 1-amino-N-methylcyclohexanecarboxamide waste.
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Step 1: Waste Segregation & Characterization

Step 2: Proper Containment and Labeling

Step 3: Safe Storage

Step 4: Arrange for Disposal

Identify all waste streams containing 
 1-amino-N-methylcyclohexanecarboxamide 

 (solid, liquid, contaminated materials).

Segregate from incompatible materials. 
 Incompatible with strong acids and oxidizing agents.

Select a compatible, leak-proof waste container. 
 (e.g., polyethylene for corrosive amines).

Affix a hazardous waste label to the container.

Accurately list all contents, including 
 1-amino-N-methylcyclohexanecarboxamide and any solvents.

Store the sealed waste container in a designated 
 Satellite Accumulation Area (SAA).

Ensure secondary containment is used.

Contact your institution's Environmental 
 Health and Safety (EHS) department for waste pickup.

Provide the EHS team with the completed 
 hazardous waste label information.

Click to download full resolution via product page

Caption: Disposal workflow for 1-amino-N-methylcyclohexanecarboxamide.
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Detailed Procedural Guidance
1. Waste Characterization and Segregation:

Identification: Identify all forms of waste containing 1-amino-N-
methylcyclohexanecarboxamide. This includes unreacted starting material, reaction

mixtures, solutions used for rinsing glassware, and contaminated personal protective

equipment (PPE) or spill cleanup materials.

Segregation: It is crucial to segregate this waste from other chemical waste streams to

prevent unintended reactions.[10][11] Based on the reactivity of similar amine compounds, 1-
amino-N-methylcyclohexanecarboxamide should be kept separate from strong oxidizing

agents and acids.[2]

2. Containment and Labeling:

Container Selection: Choose a robust, leak-proof waste container that is chemically

compatible with the waste. For amine-containing compounds, high-density polyethylene

(HDPE) or other resistant plastic containers are generally suitable.[2]

Labeling: All hazardous waste containers must be properly labeled from the moment waste is

first added.[7][8][10] The label should include:

The words "Hazardous Waste"

The full chemical name: "1-amino-N-methylcyclohexanecarboxamide"

The names of all other components in the waste container (e.g., solvents, water)

The approximate percentage of each component

The associated hazards (e.g., Corrosive, Toxic)

The date accumulation started

3. Safe Storage:
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Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA) that is under the control of the laboratory personnel generating the waste.[8]

Secondary Containment: The primary waste container should be placed within a larger,

chemically resistant secondary container to contain any potential leaks or spills.

Container Integrity: Keep the waste container securely closed at all times, except when

adding waste.[7]

4. Disposal:

EHS Coordination: Once the container is full, or if the experiment generating the waste is

complete, contact your institution's EHS department to arrange for a hazardous waste

pickup.[8]

Regulatory Compliance: The EHS department will ensure that the waste is transported,

treated, and disposed of in accordance with all local, state, and federal regulations, such as

the Resource Conservation and Recovery Act (RCRA) in the United States.[12][13]

Emergency Procedures for Spills
In the event of a spill, the primary concern is to ensure personnel safety and prevent

environmental contamination.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Personal Protective Equipment (PPE): Before attempting to clean a spill, don appropriate

PPE, including safety goggles, a lab coat, and chemically resistant gloves.

Containment: For small spills, use an appropriate absorbent material (e.g., vermiculite, sand,

or a commercial chemical absorbent) to contain the spill.

Cleanup: Carefully collect the absorbent material and any contaminated debris. Place all

cleanup materials into a designated hazardous waste container.

Decontamination: Clean the spill area with a suitable decontamination solution, and manage

all cleaning materials as hazardous waste.
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Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department.

Summary of Key Disposal Parameters
Parameter Guideline Rationale

Waste Classification Hazardous Waste

Precautionary measure due to

lack of specific data and

structural alerts for toxicity and

corrosivity.

Container Type
Chemically resistant, leak-

proof (e.g., HDPE)

To prevent reactions and

release to the environment.[2]

Incompatible Materials
Strong acids, strong oxidizing

agents

To prevent violent reactions or

the generation of toxic fumes.

[2]

Storage Location

Designated Satellite

Accumulation Area with

secondary containment

To ensure proper management

and containment of hazardous

materials.[8]

Final Disposal Method

Through institutional EHS-

managed hazardous waste

program

To ensure compliance with all

applicable environmental

regulations.[7]

By adhering to these procedures, researchers can ensure that their innovative work is

conducted not only at the forefront of science but also with the utmost responsibility for safety

and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-amino-N-methylcyclohexanecarboxamide | C8H16N2O | CID 24702470 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. N-Methylcyclohexylamine | C7H15N | CID 7514 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-Aminocyclohexanecarboxylic acid | C7H13NO2 | CID 1366 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 3-amino-N-methylcyclohexane-1-carboxamide 97% | CAS: 1016703-86-8 | AChemBlock
[achemblock.com]

6. N-methoxy-N-methylcyclohexanecarboxamide | C9H17NO2 | CID 11769007 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. vumc.org [vumc.org]

8. ehrs.upenn.edu [ehrs.upenn.edu]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.epa.gov/rcra
https://www.acs.org/content/acs/en/chemical-safety/waste-management/hazardous-waste-and-disposal.html
https://www.regulations.gov/document/EPA-R06-RCRA-2022-0780-0001
https://www.carlroth.com/
https://pubchem.ncbi.nlm.nih.gov/compound/24285040
https://pubchem.ncbi.nlm.nih.gov/compound/164785
https://www.benchchem.com/product/b1292124?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/24702470
https://pubchem.ncbi.nlm.nih.gov/compound/24702470
https://www.fishersci.com/store/msds?partNumber=AC146990010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylcyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminocyclohexanecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminocyclohexanecarboxylic-acid
https://www.achemblock.com/q59684-3-amino-n-methylcyclohexane-1-carboxamide.html
https://www.achemblock.com/q59684-3-amino-n-methylcyclohexane-1-carboxamide.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-methoxy-N-methylcyclohexanecarboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-methoxy-N-methylcyclohexanecarboxamide
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. acs.org [acs.org]

10. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

11. acewaste.com.au [acewaste.com.au]

12. epa.gov [epa.gov]

13. epa.gov [epa.gov]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 1-
amino-N-methylcyclohexanecarboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292124/docs#a-comprehensive-guide-to-the-safe-
disposal-of-1-amino-n-methylcyclohexanecarboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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